Cas no 1046816-40-3 (3-Bromo-6-cyclopropyl-pyridazine)

• Product Name: 3-Bromo-6-cyclopropyl-pyridazine
• CAS No: 1046816-40-3
• MF: C₇H₇BrN₂
• MW: 199.047880411148
• MDL: MFCD30344702
• CID: 2182567
• PubChem ID: 45787815
• Update Time: 2025-10-28

3-Bromo-6-cyclopropyl-pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-cyclopropyl-pyridazine
• 3-Bromo-6-cyclopropylpyridazine
• F13549
• MFCD11223464
• CS-0127889
• DB-262189
• SB30367
• SCHEMBL9966890
• WRB81640
• AKOS006308532
• DTXSID10671689
• 1046816-40-3

• MDL： MFCD30344702
• Inchi： 1S/C7H7BrN2/c8-7-4-3-6(9-10-7)5-1-2-5/h3-5H,1-2H2
• InChI Key： ZJSUAVZSBRXLSW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2CC2)N=N1

Computed Properties

• Exact Mass: 197.97926g/mol
• Monoisotopic Mass: 197.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-Bromo-6-cyclopropyl-pyridazine

3-Bromo-6-cyclopropyl-pyridazine (CAS No. 1046816-40-3): Properties, Applications, and Market Insights

3-Bromo-6-cyclopropyl-pyridazine (CAS No. 1046816-40-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridazine derivative is characterized by its unique molecular structure, combining a cyclopropyl group with a bromine substituent on the pyridazine ring. Its chemical formula is C₇H₇BrN₂, and it typically appears as a white to off-white crystalline powder under standard conditions.

The growing interest in 3-Bromo-6-cyclopropyl-pyridazine stems from its versatile applications in medicinal chemistry. Researchers are particularly focused on its potential as a building block for drug discovery, especially in the development of kinase inhibitors and other targeted therapies. Recent studies have explored its use in creating novel compounds for treating inflammatory diseases and certain types of cancer, making it a hot topic in pharmaceutical R&D circles.

From a chemical perspective, 3-Bromo-6-cyclopropyl-pyridazine exhibits several interesting properties. The compound has a molecular weight of 199.05 g/mol and demonstrates moderate solubility in common organic solvents such as dichloromethane, dimethyl sulfoxide (DMSO), and ethanol. Its melting point typically ranges between 85-90°C, and it shows good stability under inert atmospheric conditions. The presence of both the bromine atom and cyclopropyl group makes it particularly valuable for various coupling reactions in synthetic chemistry.

In the current market landscape, 3-Bromo-6-cyclopropyl-pyridazine is primarily supplied by specialty chemical manufacturers catering to the pharmaceutical industry. The global demand for this compound has been steadily increasing, driven by the expansion of drug discovery programs worldwide. Many researchers are searching for "3-Bromo-6-cyclopropyl-pyridazine suppliers" or "CAS 1046816-40-3 price" as they seek reliable sources for their projects.

The synthesis of 3-Bromo-6-cyclopropyl-pyridazine typically involves multi-step organic reactions starting from commercially available pyridazine precursors. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions to introduce the cyclopropyl moiety, followed by selective bromination at the 3-position. These methods have been optimized to improve yield and purity, addressing one of the most common queries in the field: "how to synthesize 3-Bromo-6-cyclopropyl-pyridazine".

Quality control for 3-Bromo-6-cyclopropyl-pyridazine is crucial, with analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry being routinely employed to verify purity and structural integrity. The compound is generally stored at room temperature in tightly sealed containers protected from light and moisture. Proper handling procedures are essential, though it's worth noting that this compound doesn't fall under hazardous material classifications when handled appropriately.

Looking at future trends, 3-Bromo-6-cyclopropyl-pyridazine is expected to play an increasingly important role in the development of new therapeutic agents. The pharmaceutical industry's growing focus on small molecule drugs and targeted therapies has created new opportunities for such specialized intermediates. Researchers are particularly interested in exploring its potential in creating selective enzyme inhibitors and allosteric modulators of biological targets.

For those working with 3-Bromo-6-cyclopropyl-pyridazine, understanding its reactivity patterns is essential. The bromine atom serves as an excellent leaving group in nucleophilic substitution reactions, while the cyclopropyl group can influence the electronic properties of the pyridazine ring. These characteristics make it valuable for creating diverse molecular architectures, answering another common search query: "3-Bromo-6-cyclopropyl-pyridazine reactivity".

In terms of regulatory status, 3-Bromo-6-cyclopropyl-pyridazine is not currently listed on any major controlled substance inventories, making it accessible for legitimate research purposes. However, researchers should always verify the latest regulations in their specific jurisdictions. The compound's relatively straightforward regulatory status contributes to its popularity in medicinal chemistry programs.

The analytical characterization of 3-Bromo-6-cyclopropyl-pyridazine reveals distinctive spectral features. In ¹H NMR spectroscopy, the cyclopropyl protons typically appear as multiplet signals between 1.0-1.5 ppm, while the pyridazine ring protons show characteristic patterns in the aromatic region. These spectral signatures are valuable for researchers searching for "3-Bromo-6-cyclopropyl-pyridazine NMR data" to confirm compound identity.

From a commercial perspective, the pricing of 3-Bromo-6-cyclopropyl-pyridazine varies depending on quantity and purity requirements. Bulk purchases for industrial-scale applications typically command lower per-gram prices compared to small-scale research quantities. The compound's market value reflects its specialized nature and the complexity of its synthesis, addressing another frequent search term: "3-Bromo-6-cyclopropyl-pyridazine cost".

Environmental considerations for 3-Bromo-6-cyclopropyl-pyridazine are increasingly important in modern chemical practices. While not classified as environmentally hazardous, proper waste disposal methods should be followed according to local regulations. The pharmaceutical industry's growing emphasis on green chemistry principles has led to the development of more sustainable synthetic routes for such intermediates.

In conclusion, 3-Bromo-6-cyclopropyl-pyridazine (CAS No. 1046816-40-3) represents a valuable chemical building block with diverse applications in drug discovery and development. Its unique structural features and synthetic versatility continue to make it a compound of significant interest to researchers worldwide. As the demand for innovative therapeutic agents grows, the importance of specialized intermediates like 3-Bromo-6-cyclopropyl-pyridazine is likely to increase further in the coming years.